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Compound of Interest

3-(1H-benzimidazol-1-yl)propanoic
Compound Name: d
aci

Cat. No.: B077591

Technical Guide: 3-(1H-benzimidazol-1-
yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-(1H-benzimidazol-1-yl)propanoic
acid, a member of the versatile benzimidazole class of heterocyclic compounds. This
document consolidates available data on its chemical identity, physicochemical properties, a
plausible synthetic route, and the broader biological context of benzimidazole derivatives.

Chemical Identity and Molecular Structure

3-(1H-benzimidazol-1-yl)propanoic acid is a derivative of benzimidazole where a propanoic
acid group is attached to one of the nitrogen atoms of the imidazole ring. The hydrochloride salt
is a common form in which this compound is available.

Molecular Structure:
o Chemical Name: 3-(1H-benzimidazol-1-yl)propanoic acid
e Molecular Formula: Ci10H10N20:2

e Molecular Weight: 190.20 g/mol
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o Structure: (A 2D representation of the molecular structure would be depicted here in a full
report)

CAS Number: While a specific CAS number for the free acid is not readily available in public
databases, the hydrochloride salt is well-documented.

e 3-(1H-benzimidazol-1-yl)propanoic acid hydrochloride: 30163-88-3[1][2]

Physicochemical Properties

Experimental data for 3-(1H-benzimidazol-1-yl)propanoic acid is limited in the public domain.
The following table summarizes the available information for its hydrochloride salt and
predicted data for the related isomer, 3-(1H-benzoimidazol-2-yl)propanoic acid, for comparative
purposes. Researchers should independently verify these properties.

3-(1H-benzimidazol-1-

] ] 3-(1H-benzoimidazol-2-
Property yl)propanoic acid

l)propanoic acid (Isomer
hydrochloride yl)prop ( )

CAS Number 30163-88-3[1][2] 23249-97-0[1]
Molecular Formula C10H11CIN202 C10H10N202[1]
Molecular Weight 226.66 g/mol [2] 190.2 g/mol [1]
Appearance Solid[3] Not specified
] ] N 229-231°C (decomposes) (lit.)
Melting Point Not specified 1]
Boiling Point Not specified 497.9 £ 28.0 °C (Predicted)[1]
_ N 1.367 = 0.06 g/cm? (Predicted)
Density Not specified
[1]
pKa Not specified 3.98 £ 0.10 (Predicted)[1]
_ O=C(0O)CCN1C=NC2=C1C=C .
SMILES String Not applicable
C=C2.Cl[3]
DAVWSJSWUOVUFG- ,
InChl Key Not applicable

UHFFFAOYSA-N[2][3]
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Experimental Protocol: Synthesis

A detailed experimental protocol for the synthesis of 3-(1H-benzimidazol-1-yl)propanoic acid
IS not explicitly available. However, a plausible and commonly employed method is the Michael
addition of benzimidazole to an acrylate ester, followed by hydrolysis of the resulting ester. The
following is a generalized protocol based on similar reactions reported in the literature.

Reaction Scheme:

Benzimidazole + Ethyl Acrylate — Ethyl 3-(1H-benzimidazol-1-yl)propanoate — 3-(1H-
benzimidazol-1-yl)propanoic acid

Step 1: Synthesis of Ethyl 3-(1H-benzimidazol-1-yl)propanoate

o Materials: Benzimidazole, ethyl acrylate, a suitable base (e.g., triethylamine or sodium
ethoxide), and a solvent (e.g., ethanol or acetonitrile).

e Procedure: a. Dissolve benzimidazole in the chosen solvent in a round-bottom flask
equipped with a magnetic stirrer and a reflux condenser. b. Add the base to the solution. c.
Slowly add ethyl acrylate to the reaction mixture. d. Heat the mixture to reflux and maintain
for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC). e.
Upon completion, cool the reaction mixture to room temperature. f. Remove the solvent
under reduced pressure. g. Purify the crude product by column chromatography on silica gel
to obtain pure ethyl 3-(1H-benzimidazol-1-yl)propanoate.

Step 2: Hydrolysis to 3-(1H-benzimidazol-1-yl)propanoic acid

o Materials: Ethyl 3-(1H-benzimidazol-1-yl)propanoate, a base (e.g., sodium hydroxide or
potassium hydroxide), a solvent (e.g., a mixture of ethanol and water), and hydrochloric acid
for neutralization.

e Procedure: a. Dissolve the ester from Step 1 in the ethanol-water solvent mixture. b. Add a
solution of the base and heat the mixture to reflux for several hours, monitoring the
disappearance of the ester by TLC. c. After completion, cool the reaction mixture in an ice
bath. d. Carefully neutralize the mixture with hydrochloric acid to a pH where the carboxylic
acid precipitates. e. Collect the precipitate by filtration, wash with cold water, and dry under
vacuum to yield 3-(1H-benzimidazol-1-yl)propanoic acid.
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Visualization of Synthetic Workflow

The following diagram illustrates the logical workflow for the synthesis and purification of 3-(1H-
benzimidazol-1-yl)propanoic acid.
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Synthesis Workflow of 3-(1H-benzimidazol-1-yl)propanoic acid

Step 1: Michael Addition

Solvent Removal &
Purification

'

Gthyl 3-(1H-benzimidazol-l-yl)propanoate)

Step 2: Hydrolysis

Neutralization (HCI) &
Filtration

3-(1H-benzimidazol-1-yl)propanoic acid

Click to download full resolution via product page

Caption: A diagram illustrating the two-step synthesis of the target compound.
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Biological Activity Context

While specific biological activity and signaling pathway studies for 3-(1H-benzimidazol-1-
yl)propanoic acid are not extensively reported in the reviewed literature, the benzimidazole
scaffold is a well-established pharmacophore in drug discovery. Derivatives of benzimidazole
have been shown to exhibit a wide range of pharmacological activities, including:

» Antimicrobial and Antifungal Activity: Many benzimidazole derivatives are known to interfere
with microbial growth and are used as antibacterial and antifungal agents.

e Anticancer Activity: Certain benzimidazoles have demonstrated cytotoxic effects against
various cancer cell lines.

 Antiviral Activity: The benzimidazole nucleus is a component of some antiviral drugs.

» Anti-inflammatory and Analgesic Properties: Some derivatives have been investigated for
their potential to reduce inflammation and pain.

Given the broad bioactivity of this chemical class, 3-(1H-benzimidazol-1-yl)propanoic acid
represents a molecule of interest for further investigation and screening in various biological
assays. Its carboxylic acid moiety provides a handle for further chemical modifications, such as
the formation of amides or esters, to explore structure-activity relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and molecular structure of 3-(1H-
benzimidazol-1-yl)propanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077591#cas-number-and-molecular-structure-of-3-
1h-benzimidazol-1-yl-propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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